Cas no 1804813-25-9 (5-(Fluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine)

• Product Name: 5-(Fluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine
• CAS No: 1804813-25-9
• MF: C₇H₄F₄INO₂
• MW: 337.010248184204
• CID: 4829616
• Update Time: 2025-06-11

5-(Fluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4F4INO2/c8-1-3-2-13-6(4(12)5(3)14)15-7(9,10)11/h2H,1H2,(H,13,14)
• InChI Key： CONDGOICMWVNNW-UHFFFAOYSA-N
• SMILES： IC1C(C(CF)=CNC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3

Additional information on 5-(Fluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine

Introduction to 5-(Fluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1804813-25-9)

5-(Fluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine is a highly versatile and synthetically valuable heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1804813-25-9, features a pyridine core substituted with multiple functional groups, including a fluoromethyl, a hydroxy, an iodo, and a trifluoromethoxy moiety. The strategic arrangement of these substituents imparts unique electronic and steric properties, making it an attractive scaffold for the development of novel bioactive molecules.

The compound's structure is particularly noteworthy due to the presence of both electron-withdrawing and electron-donating groups. The fluoromethyl group, for instance, can enhance metabolic stability and binding affinity, while the trifluoromethoxy group contributes to lipophilicity and metabolic resistance. These features are critical in drug design, as they can influence pharmacokinetic profiles and target interactions. The iodo substituent at the 3-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in medicinal chemistry to construct complex molecular architectures.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, researchers have leveraged its reactivity to develop streamlined synthetic routes to more complex pyridine derivatives. These methods often involve palladium-catalyzed transformations that allow for efficient construction of polycyclic frameworks, which are prevalent in many biologically active compounds. The hydroxy group also serves as a potential site for derivatization, enabling the introduction of additional functionalities that can modulate biological activity.

In the realm of drug discovery, 5-(Fluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine has been explored as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases. These enzymes play crucial roles in signal transduction pathways and are implicated in various diseases, including cancer. By modifying the pyridine core with appropriate substituents, researchers can fine-tune binding interactions with target proteins. The incorporation of fluorinated groups has been shown to improve selectivity and potency, making this compound a valuable building block for next-generation therapeutics.

Moreover, the compound's structural motifs have been investigated in the context of central nervous system (CNS) drug discovery. Pyridine derivatives are well-represented in neuroactive compounds due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors or ion channels. The presence of both hydrophobic (e.g., trifluoromethoxy) and hydrophilic (e.g., hydroxy) groups allows for optimal solubility profiles, which is essential for CNS applications. Recent studies have demonstrated its potential in developing novel antipsychotic and antidepressant agents, where structural analogs exhibit improved pharmacological profiles compared to existing drugs.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluoroaromatics and fluoroalkanes are known for their ability to enhance drug properties such as bioavailability, metabolic stability, and binding affinity. In this context, 5-(Fluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine stands out as a multifunctional scaffold that can be tailored to meet specific pharmacological requirements. Its incorporation into drug candidates has led to several promising leads that are currently undergoing further optimization.

From a synthetic chemistry perspective, this compound exemplifies the power of multi-functionalized heterocycles in enabling rapid access to structurally diverse libraries. The combination of reactive sites—such as the iodide for cross-coupling reactions and the hydroxyl group for etherification or esterification—provides chemists with ample opportunities to explore new chemical space. This flexibility is particularly valuable in high-throughput screening campaigns, where rapid derivatization is essential for identifying hit compounds.

Recent publications have highlighted its use in fragment-based drug design (FBDD), where small molecular fragments are identified as lead structures through biophysical techniques such as X-ray crystallography or NMR spectroscopy. Once fragments are validated, they can be expanded into more complex molecules using intermediates like 5-(Fluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine as key building blocks. This approach has been successfully applied to discover inhibitors of protein-protein interactions (PPIs), which are challenging targets due to their large binding surfaces and lack of enzymatic activity.

The compound's relevance extends beyond oncology and CNS disorders; it has also been explored in anti-inflammatory and antimicrobial applications. For example, pyridine derivatives containing fluorinated moieties have shown promise as modulators of inflammatory pathways by interacting with transcription factors or cytokine receptors. Similarly, structural analogs have demonstrated activity against resistant bacterial strains by interfering with essential bacterial processes such as DNA replication or membrane transport.

In conclusion,5-(Fluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1804813-25-9) is a cornerstone molecule in modern drug discovery due to its structural complexity and synthetic tractability. Its unique combination of functional groups makes it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic strategies, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.